Cas no 104682-96-4 (1H-Indole, 2,3-dihydro-7-iodo-)

• Product Name: 1H-Indole, 2,3-dihydro-7-iodo-
• CAS No: 104682-96-4
• MF: C₈H₈IN
• MW: 245.060294151306
• CID: 1145647
• PubChem ID: 11637345
• Update Time: 2025-04-20

1H-Indole, 2,3-dihydro-7-iodo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-dihydro-7-iodo-
• 2,3-dihydro-7-iodoindole
• SCHEMBL22926224
• DB-391987
• 2,3-Dihydro-7-iodo-1H-indole
• 104682-96-4
• 7-Iodoindoline
• TQP1221

• Inchi： 1S/C8H8IN/c9-7-3-1-2-6-4-5-10-8(6)7/h1-3,10H,4-5H2
• InChI Key： XAEVGMWIRVRFJR-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1NCC2

Computed Properties

• Exact Mass: 244.96974
• Monoisotopic Mass: 244.97015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03
• LogP: 2.39720